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Compound of Interest

Compound Name: dFKBP-1

Cat. No.: B1653282 Get Quote

Introduction
dFKBP-1 is a potent, cell-permeable PROTAC (Proteolysis Targeting Chimera) designed for

the targeted degradation of the FK506-binding protein 12 (FKBP12).[1][2][3] It accomplishes

this by hijacking the cell's natural protein disposal machinery. Comprised of a ligand for

FKBP12, a linker, and a ligand for the E3 ubiquitin ligase Cereblon (CRBN), dFKBP-1
facilitates the ubiquitination and subsequent proteasomal degradation of FKBP12.[1][4] This

targeted protein degradation approach is a powerful tool in chemical biology and drug

development for studying protein function and validating new therapeutic targets. Accurate and

consistent preparation of dFKBP-1 stock solutions is critical for obtaining reproducible results

in downstream applications. This document provides a detailed protocol for the preparation,

storage, and handling of dFKBP-1 stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of dFKBP-1 is presented in the table below.
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Property Value Reference

Molecular Formula C₅₃H₆₄N₆O₁₄ [1][5]

Molecular Weight 1009.11 g/mol [1]

CAS Number 1799711-22-0 [1][5][6]

Appearance Off-white to light yellow solid [1][5]

Purity >98% (typically)

Solubility
Soluble in DMSO (100 mg/mL

or 99.10 mM)
[1][5]

Experimental Protocol: Preparation of dFKBP-1
Stock Solutions
This protocol outlines the steps for preparing a 10 mM stock solution of dFKBP-1 in DMSO.

Materials and Equipment
dFKBP-1 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
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Acclimatization: Before opening, allow the vial of dFKBP-1 solid to equilibrate to room

temperature for at least 30 minutes. This prevents the condensation of moisture, which can

affect the stability of the compound.

Weighing: Carefully weigh the desired amount of dFKBP-1 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.009 mg of

dFKBP-1.

Dissolution: Add the appropriate volume of DMSO to the weighed dFKBP-1 powder. To aid

dissolution, vortex the solution vigorously. If the compound does not fully dissolve, sonication

in an ultrasonic bath for 5-10 minutes is recommended.[1] It is crucial to use newly opened,

anhydrous DMSO as hygroscopic DMSO can negatively impact solubility.[1]

Verification: Ensure complete dissolution by visual inspection. The solution should be clear

and free of any particulate matter.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in tightly sealed microcentrifuge tubes or vials.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[1][5][7] When stored as a solid, dFKBP-1
is stable for up to 3 years at -20°C or 2 years at 4°C.[5]

Stock Solution Preparation Table
The following table provides the required mass of dFKBP-1 for preparing stock solutions of

different concentrations and volumes.
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Desired Concentration
(mM)

Volume of DMSO (mL) Mass of dFKBP-1 (mg)

1 1 1.009

5 1 5.045

10 1 10.09

1 5 5.045

5 5 25.225

10 5 50.45

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of dFKBP-1 and the experimental

workflow for preparing stock solutions.
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Caption: Mechanism of dFKBP-1 induced degradation of FKBP12.
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Caption: Workflow for preparing dFKBP-1 stock solutions.
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Safety Precautions
dFKBP-1 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. This includes the use of appropriate personal

protective equipment (PPE) such as a lab coat, gloves, and safety glasses. Avoid inhalation of

the powder and contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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